Cas no 85324-94-3 (Benzene, 1-isocyanato-2,4,5-trimethyl- (9CI))

• Product name: Benzene, 1-isocyanato-2,4,5-trimethyl- (9CI)
• CAS No: 85324-94-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1022756
• PubChem ID: 12793517

Benzene, 1-isocyanato-2,4,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2,4,5-trimethyl- (9CI)
• 1-isocyanato-2,4,5-trimethylbenzene
• 2,4,5-TRIMETHYLPHENYL ISOCYANATE, 98%
• 2,4,5-TRIMETHYLPHENYL ISOCYANATE
• BENZENE, 1-ISOCYANATO-2,4,5-TRIMETHYL-
• MAIFYUSBGLFXDA-UHFFFAOYSA-N
• DTXSID20510055
• EN300-1835831
• 85324-94-3
• SCHEMBL1191608
• DB-273906

• Inchi： InChI=1S/C10H11NO/c1-7-4-9(3)10(11-6-12)5-8(7)2/h4-5H,1-3H3
• InChI Key： MAIFYUSBGLFXDA-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)N=C=O)C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Benzene, 1-isocyanato-2,4,5-trimethyl- (9CI) Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 23-26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives